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Compound of Interest

Compound Name:
trans-3-

Hydroxycyclopentanecarbonitrile

CAS No.: 952616-17-0

Cat. No.: B2781260

Get Quote

Executive Summary
trans-3-Hydroxycyclopentanecarbonitrile (CAS: 952616-17-0) is a bifunctional chiral

building block featuring a cyclopentane scaffold substituted with a nitrile group at position 1 and

a hydroxyl group at position 3 in a trans relative configuration.[1][2][3][4][5][6] This specific

stereoisomer is a key intermediate in the synthesis of several pharmaceutical agents, including

JAK inhibitors (e.g., Ruxolitinib analogs) and other cyclopentane-based therapeutics. Unlike its

cis counterpart, the trans isomer presents unique challenges in isolation due to its physical

state and thermodynamic properties.

Chemical Identity & Stereochemistry
The defining characteristic of this molecule is the trans relationship between the cyano (-CN)

and hydroxyl (-OH) groups on the cyclopentane ring.
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Feature Specification

IUPAC Name trans-3-Hydroxycyclopentane-1-carbonitrile

CAS Number 952616-17-0 (Specific for trans isomer)

Synonyms

(1R,3R)-3-hydroxycyclopentanecarbonitrile (or

enantiomer); trans-3-Cyano-1-

hydroxycyclopentane

Molecular Formula C₆H₉NO

Molecular Weight 111.14 g/mol

Stereochemistry
trans-1,3-disubstitution (Diastereomer of cis-

isomer CAS 965818-86-6)

Stereochemical Note: The term "trans" refers to the relative stereochemistry where the nitrile

and hydroxyl groups are on opposite faces of the cyclopentane ring plane. The commercial

product is typically supplied as a racemate of the trans enantiomers unless specified as a

single enantiomer (e.g., (1R,3R)).

Physical Characteristics Profile
Unlike many crystalline intermediates, trans-3-Hydroxycyclopentanecarbonitrile typically

exists as a semi-solid or viscous oil at room temperature. This physical state requires specific

handling protocols to ensure accurate dosing and purity assessment.

Physical Constants Table
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Property Value / Description Condition

Physical State Viscous Liquid / Semi-Solid @ 20°C - 25°C

Appearance
Pale-yellow to yellow-brown

sticky oil
Commercial Grade

Melting Point Undefined / Low (< 25°C)
Often amorphous or low-

melting solid

Boiling Point > 200°C (Estimated) Decomposition likely before BP

Density ~1.1 - 1.2 g/cm³ Estimated based on analogs

Solubility High
DMSO, Methanol, DCM, Ethyl

Acetate

Solubility Moderate to Low Water, Hexanes

Hygroscopicity Moderate Store under inert atmosphere

Expert Insight: The lack of a sharp, high melting point is a common characteristic of low-

molecular-weight cycloalkane nitriles with hydroxyl substitution. The cis isomer often exhibits

different physical properties (e.g., crystallinity) due to potential intramolecular hydrogen

bonding, whereas the trans isomer relies on intermolecular bonding, leading to a more viscous,

less ordered state.

Synthesis & Purification Workflow
The synthesis of the trans isomer typically involves the reduction of 3-

oxocyclopentanecarbonitrile. The stereoselectivity of this reduction is critical, as hydride

reagents often favor the formation of the cis isomer (attack from the less hindered face).[7]

Synthesis Diagram
The following workflow illustrates the reduction and subsequent separation required to isolate

the trans isomer.
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Caption: Synthesis and isolation workflow. The reduction of the ketone precursor yields a

diastereomeric mixture requiring chromatographic separation to isolate the trans isomer.[8]

Separation Protocol
Since the trans isomer is often the minor product in simple borohydride reductions,

chromatographic separation is required.

Stationary Phase: Silica Gel (Standard Grade).

Mobile Phase: Gradient elution using Hexanes : Ethyl Acetate (Start 80:20, Gradient to

50:50).

Detection: The cis isomer (capable of intramolecular H-bonding) typically elutes first or has a

distinct Rf value compared to the trans isomer (more polar interaction with silica).

Confirmation: Use 1H-NMR to confirm stereochemistry. The methine proton at C3 (CH-OH)

in the trans isomer will exhibit different coupling constants (J-values) compared to the cis

isomer due to the ring puckering.

Handling, Safety & Stability
This compound is classified as Toxic if swallowed, in contact with skin, or inhaled. Strict PPE is

mandatory.

Safety Profile (GHS Classifications)
H301: Toxic if swallowed.

H311: Toxic in contact with skin.
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H331: Toxic if inhaled.

H319: Causes serious eye irritation.

Storage Protocol
Temperature: Store at 2°C to 8°C (Refrigerate).

Atmosphere: Store under Inert Gas (Argon or Nitrogen) to prevent oxidation or moisture

absorption.

Container: Tightly sealed glass vial with a PTFE-lined cap.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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